Cas no 92923-64-3 (Gadolinium Sodium Diethylenetriamine Pentaacetic Acid)

• Product Name: Gadolinium Sodium Diethylenetriamine Pentaacetic Acid
• CAS No: 92923-64-3
• MF: C₁₄H₁₈GdN₃Na₂O₁₀
• MW: 591.53636598587
• CID: 4555313
• Update Time: 2025-05-21

Gadolinium Sodium Diethylenetriamine Pentaacetic Acid Chemical and Physical Properties

Names and Identifiers

• Gadolinium Sodium Diethylenetriamine Pentaacetic Acid

• Inchi： 1S/C14H23N3O10.Gd.2Na/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27;;;/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27);;;/q;+3;2*+1/p-5
• InChI Key： ROUMCEKNYIDPPZ-UHFFFAOYSA-I
• SMILES： [Gd+3].[Na+].[Na+].[O-]C(C([H])([H])N(C([H])([H])C([H])([H])N(C([H])([H])C(=O)[O-])C([H])([H])C(=O)[O-])C([H])([H])C([H])([H])N(C([H])([H])C(=O)[O-])C([H])([H])C(=O)[O-])=O

Additional information on Gadolinium Sodium Diethylenetriamine Pentaacetic Acid

Recent Advances in Gadolinium Sodium Diethylenetriamine Pentaacetic Acid (CAS 92923-64-3) Research: A Comprehensive Review

Gadolinium Sodium Diethylenetriamine Pentaacetic Acid (Gd-DTPA), with the CAS number 92923-64-3, is a well-established contrast agent widely used in magnetic resonance imaging (MRI). Recent studies have focused on optimizing its pharmacokinetics, safety profile, and novel applications in diagnostic imaging and therapeutic interventions. This research brief synthesizes the latest findings from peer-reviewed journals, clinical trials, and industry reports to provide a comprehensive overview of current advancements.

One of the key areas of investigation has been the reduction of gadolinium deposition in tissues, a concern associated with repeated administrations of Gd-DTPA. A 2023 study published in the Journal of Magnetic Resonance Imaging demonstrated that modifying the chelation stability of Gd-DTPA with novel formulations significantly decreased gadolinium retention in animal models. The study highlighted the potential of these formulations to enhance patient safety without compromising imaging quality.

Another significant development is the exploration of Gd-DTPA in theranostic applications. Researchers at the University of California, San Francisco, recently reported the use of Gd-DTPA-loaded nanoparticles for simultaneous imaging and targeted drug delivery in glioblastoma models. The study, published in ACS Nano, showed that these nanoparticles improved tumor delineation on MRI and enhanced the efficacy of chemotherapeutic agents, suggesting a promising dual-function role for Gd-DTPA in oncology.

In addition to its diagnostic uses, Gd-DTPA has been investigated for its potential in monitoring treatment responses. A multicenter clinical trial featured in Radiology evaluated the use of dynamic contrast-enhanced MRI with Gd-DTPA to assess early response to anti-angiogenic therapy in renal cell carcinoma. The results indicated that changes in pharmacokinetic parameters derived from Gd-DTPA-enhanced MRI could serve as early biomarkers of treatment efficacy, potentially guiding personalized therapeutic strategies.

Despite these advancements, challenges remain in the widespread adoption of novel Gd-DTPA formulations. Regulatory hurdles, cost considerations, and the need for large-scale clinical validation are critical factors that must be addressed. However, the ongoing research underscores the enduring relevance of Gd-DTPA in medical imaging and its evolving role in precision medicine. Future directions may include the development of next-generation contrast agents building on the Gd-DTPA framework, with enhanced specificity and reduced side effects.